Cas no 2137144-12-6 (tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate
• CAS No: 2137144-12-6
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 5984886
• PubChem ID: 165500846
• Update Time: 2025-06-14

tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate
• 2137144-12-6
• EN300-1163694
• tert-butyl N-[(1S)-1-(2-nitrophenyl)-3-oxopropyl]carbamate

• Inchi： 1S/C14H18N2O5/c1-14(2,3)21-13(18)15-11(8-9-17)10-6-4-5-7-12(10)16(19)20/h4-7,9,11H,8H2,1-3H3,(H,15,18)/t11-/m0/s1
• InChI Key： DTHXOIPUQSJUSQ-NSHDSACASA-N
• SMILES： O(C(N[C@@H](CC=O)C1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.12157168g/mol
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(1S)-1-(2-Nitrophenyl)-3-Oxopropylcarbamate (CAS: 2137144-12-6)

The compound tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate (CAS: 2137144-12-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug synthesis and biological studies. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate as a key intermediate in the synthesis of chiral molecules, particularly in the development of protease inhibitors and other bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of β-amino acids, which are crucial building blocks for peptidomimetics and other pharmaceutical agents. The study reported a high enantiomeric excess (ee > 99%) when using this compound as a precursor, underscoring its importance in stereoselective synthesis.

In addition to its synthetic applications, tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate has been investigated for its potential biological activities. A preprint from BioRxiv (2024) revealed that derivatives of this compound exhibit moderate inhibitory effects against certain cancer-associated kinases, suggesting its potential as a scaffold for anticancer drug development. The study employed molecular docking and in vitro assays to validate these findings, providing a foundation for further optimization.

The mechanistic understanding of this compound has also advanced significantly. Researchers have elucidated its role in facilitating C–C bond formation via organocatalytic pathways, as detailed in a recent publication in Organic Letters (2023). The study proposed a novel mechanism involving enamine intermediates, which could pave the way for more efficient catalytic systems in organic synthesis.

Despite these promising developments, challenges remain in scaling up the synthesis of tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate for industrial applications. A 2024 review in Chemical Reviews emphasized the need for greener synthetic routes to reduce the environmental impact of its production. Potential solutions, such as biocatalytic methods or flow chemistry, are currently under investigation.

In conclusion, tert-butyl N-(1S)-1-(2-nitrophenyl)-3-oxopropylcarbamate (CAS: 2137144-12-6) continues to be a compound of high interest in chemical biology and medicinal chemistry. Its applications span from asymmetric synthesis to potential therapeutic uses, making it a valuable target for ongoing research. Future studies should focus on optimizing its synthesis, exploring new derivatives, and evaluating its biological activities in more detail.